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Introduction
Gold nanoparticles (AuNPs) are at the forefront of nanomedical research, offering a versatile

platform for applications ranging from diagnostics and imaging to targeted drug delivery.[1][2][3]

Their utility is significantly enhanced through surface functionalization, which improves their

stability, biocompatibility, and targeting specificity.[4][5][6] Polyethylene glycol (PEG) is a widely

used polymer for surface modification due to its ability to reduce non-specific protein

adsorption, thereby prolonging circulation time in vivo.[4] This document provides a detailed,

step-by-step guide for the functionalization of citrate-capped gold nanoparticles with Thiol-C9-
PEG7, a process that leverages the strong affinity of the thiol group for the gold surface to

create a stable, biocompatible nanoparticle conjugate.[7]

Experimental Protocols
This section details the necessary procedures, from the synthesis of the initial gold

nanoparticles to their functionalization and subsequent purification.

Part 1: Synthesis of Citrate-Capped Gold Nanoparticles
(AuNPs)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b165256?utm_src=pdf-interest
https://pubs.acs.org/doi/10.1021/acs.langmuir.6b01740
https://pmc.ncbi.nlm.nih.gov/articles/PMC4770020/
https://www.mdpi.com/2079-4991/11/9/2406
https://en.pegderivatives.com/doc_29047903.html
https://www.nanopartz.com/Gold-Nanoparticle-Functionalization-Methods.asp
https://biomedres.us/pdfs/BJSTR.MS.ID.005901.pdf
https://en.pegderivatives.com/doc_29047903.html
https://www.benchchem.com/product/b165256?utm_src=pdf-body
https://www.benchchem.com/product/b165256?utm_src=pdf-body
https://www.nanopartz.com/Gold-Nanoparticle-Purification-Methods.asp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol is based on the well-established Turkevich-Frens method for synthesizing

monodisperse, citrate-stabilized gold nanoparticles.[8]

Materials:

Hydrogen tetrachloroaurate (HAuCl₄) solution (1.0 mM)

Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O) solution (1% w/v)

Ultrapure water (18.2 MΩ·cm)

Glassware (thoroughly cleaned with aqua regia and rinsed with ultrapure water)

Stirring hotplate

Magnetic stir bar

Procedure:

In a clean Erlenmeyer flask, bring 20 mL of 1.0 mM HAuCl₄ solution to a rolling boil on a

stirring hotplate with a magnetic stir bar.

Rapidly inject 2 mL of 1% trisodium citrate solution into the boiling HAuCl₄ solution while

stirring vigorously.[8]

Observe the color change of the solution from pale yellow to colorless, and then to a deep

red or wine color, which indicates the formation of gold nanoparticles.[8][9]

Continue boiling and stirring for an additional 10-15 minutes.[8]

Remove the flask from the heat and allow it to cool to room temperature.

Store the synthesized citrate-capped AuNPs at 4°C until further use.

Part 2: Functionalization of AuNPs with Thiol-C9-PEG7
This procedure describes the ligand exchange process to functionalize the citrate-capped

AuNPs with Thiol-C9-PEG7.
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Materials:

Citrate-capped AuNPs (from Part 1)

Thiol-C9-PEG7 solution (e.g., 1 mg/mL in ultrapure water)

Phosphate-buffered saline (PBS), pH 7.4

Microcentrifuge tubes

Procedure:

Prepare a solution of Thiol-C9-PEG7 in ultrapure water or a suitable buffer like PBS. The

concentration will depend on the desired surface coverage and the concentration of the

AuNP solution.[10]

In a microcentrifuge tube, mix the citrate-capped AuNP solution with the Thiol-C9-PEG7
solution. A typical molar ratio of PEG to AuNPs can range from 2000:1 to 4000:1 to achieve

good surface coverage.[11]

Incubate the mixture at room temperature with gentle stirring or shaking for 12-24 hours to

facilitate the ligand exchange reaction.[8]

Part 3: Purification of Functionalized AuNPs
Purification is a critical step to remove excess Thiol-C9-PEG7 and displaced citrate ions.

Centrifugation is a common and effective method.[7][12]

Materials:

Functionalized AuNP solution (from Part 2)

Ultrapure water or PBS

Microcentrifuge

Procedure:
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Centrifuge the functionalized AuNP solution. The speed and duration will depend on the size

of the AuNPs (see Table 2 for general guidelines).[8]

Carefully remove the supernatant containing unbound ligands.

Resuspend the nanoparticle pellet in ultrapure water or PBS.

Repeat the centrifugation and resuspension steps at least two more times to ensure

thorough purification.[8]

After the final wash, resuspend the purified Thiol-C9-PEG7 functionalized AuNPs in the

desired buffer for storage at 4°C.

Characterization and Data Presentation
Successful functionalization is confirmed by a combination of characterization techniques that

assess the changes in the physicochemical properties of the nanoparticles.

Parameter
Citrate-Capped

AuNPs (Expected)

Thiol-C9-PEG7

AuNPs (Expected)

Characterization

Technique

Surface Plasmon

Resonance (λmax)
~520 nm

Slight redshift (~2-5

nm)[13]
UV-Vis Spectroscopy

Hydrodynamic

Diameter

Dependent on core

size

Increase of 5-15

nm[11]

Dynamic Light

Scattering (DLS)

Zeta Potential
Highly negative (~ -30

to -50 mV)

Less negative (~ -10

to -20 mV)

Electrophoretic Light

Scattering (ELS)

Morphology
Spherical,

monodisperse

No significant change

in core morphology

Transmission Electron

Microscopy (TEM)

Table 1: Expected Characterization Data for AuNPs before and after functionalization.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Functionalizing_Gold_Nanoparticles_with_Thiol_PEG3_Acid.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Functionalizing_Gold_Nanoparticles_with_Thiol_PEG3_Acid.pdf
https://www.benchchem.com/product/b165256?utm_src=pdf-body
https://www.mdpi.com/2076-3417/9/22/4789
https://pubs.acs.org/doi/10.1021/jp2079567
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


AuNP Core Diameter Centrifugation Speed (RCF) Centrifugation Time (min)

10-20 nm 15,000 - 20,000 x g 20 - 30

30-50 nm 8,000 - 12,000 x g 15 - 20

60-80 nm 4,000 - 7,000 x g 10 - 15

Table 2: General Centrifugation Guidelines for Purification of AuNPs.

Visualizing the Workflow
The following diagrams illustrate the key processes involved in the functionalization of gold

nanoparticles.

Part 1: AuNP Synthesis

Part 2: Functionalization Part 3: Purification

HAuCl₄ Solution Boiling & Stirring

Trisodium Citrate

Citrate-Capped AuNPs

Incubation (12-24h)Thiol-C9-PEG7 Unpurified Functionalized AuNPs Centrifugation & Washing (3x) Purified Thiol-C9-PEG7 AuNPs

Click to download full resolution via product page

Caption: Workflow for the synthesis and functionalization of gold nanoparticles.
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Before Functionalization

After Functionalization
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Caption: Ligand exchange reaction on the gold nanoparticle surface.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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